4-(1H-benzimidazol-1-ylmethyl)benzoic acid
Overview
Description
4-(1H-benzimidazol-1-ylmethyl)benzoic acid (4-BMB) is a small organic molecule that has been used in a wide range of scientific research applications. It is a valuable compound due to its unique properties, such as its high solubility in aqueous solutions, its low toxicity, and its ability to interact with biological systems. 4-BMB has been used in a variety of areas, including drug discovery, biochemistry, and molecular biology.
Scientific Research Applications
Vibrational Spectroscopy and Quantum Computational Studies
This compound has been studied using vibrational spectroscopy and quantum computational methods . The B3LYP/6-311++G(d,p) basis set was used to provide experimental and theoretical investigations on the optimized geometrical structure, electronic, and vibrational features of the compound . The acquired FT-IR and FT Raman data were used to complete the vibrational assignment and characterization of the compound fundamental modes .
Molecular Docking Studies
Molecular docking studies have been conducted on this compound . The details of the docking studies aided in the prediction of protein binding . This suggests potential applications in drug design and discovery.
Nonlinear Optics (NLO) Properties
The compound has been studied for its first-order hyperpolarizability and forecast NLO characteristics . This suggests potential applications in the field of optics and photonics.
Solvent Effects on UV-Vis Spectrum
The UV-vis spectrum of the compound, as well as effects of solvents, have been investigated . This kind of study is crucial in understanding the photophysical properties of the compound.
Charge Transfer Studies
The calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule . This information is important in understanding the electronic properties of the compound.
Polymorph Studies
A second monoclinic polymorph of the compound was obtained accidentally by the hydrothermal reaction of the title compound with manganese chloride in the presence of potassium hydroxide at 413 K . The study of polymorphs is important in the field of crystallography and materials science.
properties
IUPAC Name |
4-(benzimidazol-1-ylmethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2/c18-15(19)12-7-5-11(6-8-12)9-17-10-16-13-3-1-2-4-14(13)17/h1-8,10H,9H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLIANJXCGMBICV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CC3=CC=C(C=C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370726 |
Source
|
| Record name | 4-(1H-benzimidazol-1-ylmethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10370726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-benzimidazol-1-ylmethyl)benzoic acid | |
CAS RN |
139742-50-0 |
Source
|
| Record name | 4-(1H-benzimidazol-1-ylmethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10370726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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